Cas no 127223-93-2 (4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one)

• Product Name: 4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one
• CAS No: 127223-93-2
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• MDL: MFCD00764476
• CID: 1221182
• PubChem ID: 2063589
• Update Time: 2025-06-13

4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one
• AG-A-68677
• CTK0C1968
• 4-(N,N-dimethylamino)-1,1,1-trifluorobut-3-en-2-one
• (3E)-4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one
• 4-(dimethylamino)-1,1,1-trifluoro-3-buten-2-one
• (E)-4-Dimethylamino-1,1,1-trifluoro-3-buten-2-one
• (E)-4-(dimethylamino)-1,1,1-trifluoro-3-buten-2-one
• AC1MCVJL
• ACMC-20msd5
• 3-Buten-2-one, 4-(dimethylamino)-1,1,1-trifluoro-, (3E)-
• CTK6H9416
• (E)-4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one
• (3E)-4-(dimethylamino)-1,1,1-trifluoro-3-Buten-2-one
• (E)-4-(dimethylamino)-1,1,1-trifl
• OPFMBYIQGSJDOB-ONEGZZNKSA-N
• A904764
• AKOS001029035
• HMS1765C05
• CS-0217243
• SCHEMBL3514654
• Z56785660
• AS-9636
• EN300-113478
• CHEMBL1864263
• 127223-93-2
• SMR000384117
• F83078
• HMS2693J14
• SCHEMBL3514649
• EN300-719488
• MLS001005748
• CFA22393
• 142503-25-1

• MDL： MFCD00764476
• Inchi： 1S/C6H8F3NO/c1-10(2)4-3-5(11)6(7,8)9/h3-4H,1-2H3/b4-3+
• InChI Key： OPFMBYIQGSJDOB-ONEGZZNKSA-N
• SMILES： FC(C(/C=C/N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 167.05579836g/mol
• Monoisotopic Mass: 167.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one

Professional Introduction to Compound with CAS No 127223-93-2 and Product Name: 4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one

The compound with the CAS number 127223-93-2 and the product name 4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a dimethylamino group and a trifluorobut-3-en-2-one moiety imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit enhanced efficacy and reduced side effects. Among these, heterocyclic compounds containing fluorine atoms have emerged as particularly promising candidates. The compound in question, 4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one, is no exception. Its molecular structure incorporates elements that are known to improve metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemists.

The dimethylamino group is a well-documented pharmacophore that can enhance the solubility and binding affinity of drug molecules. This feature is particularly relevant in the context of oral formulations, where poor solubility can significantly limit therapeutic efficacy. Additionally, the trifluorobut-3-en-2-one moiety contributes to the compound's stability under various conditions, which is crucial for long-term storage and transportation. These properties collectively position this compound as a versatile building block for the synthesis of more complex pharmacological agents.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer drugs. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of molecules, thereby influencing their biological activity. For instance, fluorine substitution has been shown to increase the metabolic stability of drug candidates by preventing rapid degradation by enzymatic pathways. The compound 4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one leverages this principle, offering a potential pathway to develop novel therapeutics with improved pharmacokinetic profiles.

Moreover, the structural complexity of this compound provides a rich framework for medicinal chemists to explore various modifications. By strategically altering functional groups or introducing additional substituents, researchers can fine-tune the biological activity of the molecule. This flexibility is particularly valuable in drug discovery pipelines where high-throughput screening often requires a diverse library of compounds. The compound's unique scaffold allows for rapid iteration and optimization, accelerating the pace of discovery.

In conclusion, the compound with CAS number 127223-93-2 and product name 4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one represents a significant advancement in pharmaceutical chemistry. Its structural features and chemical properties make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.